Cas no 1111147-16-0 (4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide)

• Product Name: 4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide
• CAS No: 1111147-16-0
• MF: C₂₀H₁₉BrN₂O₃S
• MW: 447.345463037491
• CID: 5385506
• Update Time: 2025-06-14

4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Bromophenyl)sulfonyl]-N,N-diethyl-3-quinolinecarboxamide
• 4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide

• Inchi： 1S/C20H19BrN2O3S/c1-3-23(4-2)20(24)17-13-22-18-8-6-5-7-16(18)19(17)27(25,26)15-11-9-14(21)10-12-15/h5-13H,3-4H2,1-2H3
• InChI Key： GTAHYQWJNGGKII-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(S(C2=CC=C(Br)C=C2)(=O)=O)=C(C(N(CC)CC)=O)C=1

Experimental Properties

• Density: 1.444±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 637.4±50.0 °C(Predicted)
• pka: -0.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide

Recent Advances in the Study of 4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide (CAS: 1111147-16-0)

4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide (CAS: 1111147-16-0) is a quinoline-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in diseases such as cancer, inflammatory disorders, and infectious diseases.

The synthesis of 4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide involves a multi-step process that includes the introduction of the bromobenzenesulfonyl moiety and the diethylcarboxamide group onto the quinoline scaffold. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, providing insights for further molecular optimization.

In vitro and in vivo studies have demonstrated that 4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide exhibits potent inhibitory effects on specific kinases and proteases, which are critical targets in cancer therapy. For instance, recent research published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting the proliferation of certain cancer cell lines, with IC50 values in the nanomolar range. Additionally, its ability to modulate inflammatory pathways has been investigated, suggesting potential applications in autoimmune diseases.

Pharmacokinetic studies have revealed that this compound possesses favorable absorption and distribution properties, although further optimization is required to enhance its metabolic stability and reduce potential off-target effects. Recent efforts have focused on developing prodrug derivatives and nanoformulations to improve its bioavailability and target specificity. Collaborative research between academic institutions and pharmaceutical companies has accelerated the translational potential of this compound.

Despite its promising profile, challenges remain in the clinical development of 4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide. Issues such as toxicity, drug resistance, and formulation stability need to be addressed in future studies. However, the compound's unique mechanism of action and broad therapeutic potential make it a valuable candidate for further investigation. Ongoing research aims to explore its synergistic effects with existing therapies and its applicability in personalized medicine approaches.

In conclusion, 4-(4-bromobenzenesulfonyl)-N,N-diethylquinoline-3-carboxamide (CAS: 1111147-16-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Continued research efforts are expected to uncover new insights into its biological activities and pave the way for its clinical development. This compound exemplifies the intersection of chemical innovation and biological discovery, highlighting the importance of interdisciplinary collaboration in advancing drug development.